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Compound of Interest

Compound Name: Tyrosine, 3-methyl-

CAS No.: 18386-34-0

Cat. No.: B12333258

Get Quote

Executive Summary
This guide delineates the critical structural, functional, and clinical distinctions between 3-

methyltyrosine (3-MeTyr) and 3-methoxytyrosine (3-OMD).[1][2][3] While sharing a tyrosine

scaffold, these molecules diverge fundamentally in their biological origins and applications.[3]

3-Methoxytyrosine is a major mammalian metabolite of L-DOPA, clinically significant in

Parkinson’s disease management and neuroblastoma prognosis.[1][2][3] In contrast, 3-

methyltyrosine is a non-proteinogenic amino acid, primarily identified as a biosynthetic

intermediate in bacterial secondary metabolism (e.g., Saframycin A) and utilized as a tool in

genetic code expansion.[3]

Structural & Chemical Divergence
The core difference lies in the substituent at the meta (3) position of the phenol ring. This

variation dictates their electronic properties, solubility, and receptor/enzyme interactions.[3]
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Feature 3-Methoxytyrosine (3-OMD) 3-Methyltyrosine (3-MeTyr)

IUPAC Name
2-amino-3-(4-hydroxy-3-

methoxyphenyl)propanoic acid

2-amino-3-(4-hydroxy-3-

methylphenyl)propanoic acid

Substituent (C3) Methoxy group (-OCH₃) Methyl group (-CH₃)

Molecular Weight 211.22 g/mol 195.22 g/mol

Electronic Effect
Strong electron-donating

(Resonance + Inductive)

Weak electron-donating

(Inductive only)

Origin
Mammalian Metabolism

(COMT pathway)

Bacterial Biosynthesis /

Synthetic

Primary Role
Metabolite / Transport

Competitor

Biosynthetic Precursor /

Orthogonal AA

Chemical Structure Visualization
The following diagram contrasts the chemical topology of both compounds alongside their

parent molecule, L-Tyrosine.
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Figure 1: Divergent synthesis pathways from L-Tyrosine. 3-OMD arises from O-methylation

(mammalian), while 3-MeTyr arises from C-methylation (bacterial/synthetic).[1][2][3]

3-Methoxytyrosine (3-OMD): Clinical Pharmacology
2.1 Biosynthesis and Metabolism
3-OMD is the primary metabolite of Levodopa (L-DOPA) formed by the enzyme Catechol-O-

methyltransferase (COMT).[1][2][3][4] In Parkinson's Disease (PD) therapy, L-DOPA is

administered to replenish dopamine.[1][2][3] However, peripheral COMT converts a significant

fraction of L-DOPA into 3-OMD before it crosses the Blood-Brain Barrier (BBB).[1][2][3]

Half-life Discrepancy: L-DOPA has a short half-life (~1 hour), whereas 3-OMD accumulates

with a half-life of ~15 hours.[1][2][3][4]

The "Wearing-Off" Phenomenon: High plasma concentrations of 3-OMD compete with L-

DOPA for transport into the brain via the Large Neutral Amino Acid Transporter 1 (LAT1).[1]

[2] This competition reduces the therapeutic efficacy of L-DOPA, contributing to motor

fluctuations.

2.2 Diagnostic Utility
AADC Deficiency: Elevated 3-OMD is a hallmark biomarker for Aromatic L-amino acid

Decarboxylase (AADC) deficiency.[1][2][3][4]

Neuroblastoma: Recent metabolomic studies identify 3-OMD as a prognostic marker;

elevated levels correlate with high-risk disease and poor survival outcomes.[1][2][3][5]

2.3 Pathway Diagram: L-DOPA Metabolism
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Figure 2: The competitive antagonism of 3-OMD against L-DOPA at the Blood-Brain Barrier.[1]

[2][3]

3-Methyltyrosine (3-MeTyr): Biosynthesis & Engineering
3.1 Biological Origin
Unlike the mammalian metabolite 3-OMD, 3-methyltyrosine is a non-canonical amino acid

found in the biosynthetic pathways of complex tetrahydroisoquinoline antibiotics, such as

Saframycin A and Ecteinascidin 743 (Trabectedin).[1][3]

Enzymatic Synthesis: It is generated from Tyrosine by C-methyltransferases (e.g., SfmM2 in

Streptomyces lavendulae).[1][2][3]

Downstream Processing: It serves as a substrate for SfmD, a heme-dependent peroxidase

that regiospecifically hydroxylates 3-MeTyr to form 3-hydroxy-5-methyltyrosine.[1][2][3][6][7]

3.2 Genetic Code Expansion (GCE)
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Researchers utilize 3-MeTyr as an orthogonal building block.[1][2][3] By evolving specific

aminoacyl-tRNA synthetase/tRNA pairs, 3-MeTyr can be site-specifically incorporated into

proteins to study:

Cation-π interactions: The methyl group alters the electron density of the aromatic ring.[1]

Steric Probes: To map the active sites of enzymes where the bulkier methoxy group of 3-

OMD would be too invasive.

Critical Distinction: Do not confuse 3-methyltyrosine (ring-methylated) with

-methyltyrosine (Metyrosine). Metyrosine has the methyl group on the

-carbon and is a potent inhibitor of Tyrosine Hydroxylase used clinically for

pheochromocytoma. 3-MeTyr does not possess this inhibitory profile.[1]

Analytical Methodologies
Differentiating these compounds requires precise analytical techniques due to their structural

similarity.[2]

Table 1: Analytical Comparison
Parameter 3-Methoxytyrosine 3-Methyltyrosine

Mass Shift (vs Tyr) +30.01 Da +14.02 Da

Fragmentation (MS/MS)
Characteristic loss of methyl

radical (-15) or methoxy (-31)

Loss of methyl (-15) from ring

is difficult; distinct benzylic

fragmentation

HPLC Retention
Less polar (elutes later on

C18)

More polar than 3-OMD, less

than Tyr

Detection
Electrochemical (ECD) or

Fluorescence
UV/Vis (274 nm) or MS
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Experimental Protocols
Protocol A: Quantification of 3-Methoxytyrosine in Plasma (LC-
MS/MS)
Validates L-DOPA metabolic status or AADC deficiency.[1][2][3]

Sample Prep:

Aliquot 100 µL plasma.[3]

Add 20 µL Internal Standard (D3-3-OMD).[1][2][3]

Precipitate proteins with 300 µL ice-cold Acetonitrile (0.1% Formic Acid).

Vortex (30s) and Centrifuge (10,000 x g, 10 min, 4°C).

Chromatography:

Column: C18 Reverse Phase (e.g., Kinetex 2.6µm).[3]

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Methanol + 0.1% Formic Acid.[3]

Gradient: 5% B to 90% B over 8 minutes.

Mass Spectrometry (MRM Mode):

Precursor:m/z 212.1 [M+H]⁺

Product:m/z 166.1 (Loss of HCOOH) or m/z 151.1 (Loss of NH3 + COOH).

Note: Ensure separation from isobaric interferences.[3]

Protocol B: Enzymatic Synthesis of 3-Methyltyrosine
For generating standards or biosynthetic studies.

Reaction Mix:
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Substrate: 1 mM L-Tyrosine.

Cofactor: 2 mM S-adenosylmethionine (SAM).[1][2][3]

Enzyme: 5 µM Purified SfmM2 (C-methyltransferase).[1][2][3]

Buffer: 50 mM Tris-HCl (pH 8.0), 100 mM NaCl.

Incubation:

Incubate at 30°C for 4 hours.

Validation:

Quench with equal volume methanol.[3]

Analyze via HPLC (274 nm detection).

Confirm mass shift to m/z 196.2 [M+H]⁺.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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